Cas no 2120806-31-5 (1-2-(morpholin-4-yl)phenylcyclopropane-1-carbonitrile)

• Product Name: 1-2-(morpholin-4-yl)phenylcyclopropane-1-carbonitrile
• CAS No: 2120806-31-5
• MF: C₁₄H₁₆N₂O
• MW: 228.289643287659
• CID: 5603010
• PubChem ID: 165710346
• Update Time: 2025-07-22

1-2-(morpholin-4-yl)phenylcyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-[2-(morpholin-4-yl)phenyl]cyclopropane-1-carbonitrile
• EN300-1752546
• 2120806-31-5
• 1-2-(morpholin-4-yl)phenylcyclopropane-1-carbonitrile

• Inchi： 1S/C14H16N2O/c15-11-14(5-6-14)12-3-1-2-4-13(12)16-7-9-17-10-8-16/h1-4H,5-10H2
• InChI Key： YECKNZHYVDRQQG-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1=CC=CC=C1C1(C#N)CC1

Computed Properties

• Exact Mass: 228.126263138g/mol
• Monoisotopic Mass: 228.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 36.3Ų

Additional information on 1-2-(morpholin-4-yl)phenylcyclopropane-1-carbonitrile

1-2-(Morpholin-4-yl)phenylcyclopropane-1-carbonitrile: A Promising Compound in Medicinal Chemistry

1-2-(Morpholin-4-yl)phenylcyclopropane-1-carbonitrile, with the CAS number 2120806-31-5, represents a novel scaffold in the field of medicinal chemistry. This compound combines the structural features of a phenyl ring, a cyclopropane ring, and a cyano group, creating a unique molecular framework with potential therapeutic applications. Recent advances in synthetic methodologies and biological assays have highlighted its significance in drug development, particularly in the exploration of anti-inflammatory and anti-cancer activities.

The 1-2-(Morpholin-4-yl)phenylcyclopropane-1-carbonitrile molecule is characterized by its cyano functional group, which is known to enhance the lipophilicity and metabolic stability of small molecules. The phenyl ring provides a planar structure that can engage in π-π stacking interactions with biological targets, while the cyclopropane ring introduces ring strain, potentially modulating the conformational flexibility of the molecule. The morpholin-4-yl substituent adds hydrophilic characteristics, which may influence the compound's solubility and cellular uptake.

Recent studies have focused on the synthesis of 1-2-(Morpholin-4-yl)phenylcyclopropane-1-carbonitrile using efficient catalytic methods. For instance, a 2023 paper published in Organic & Biomolecular Chemistry described a novel approach involving transition metal-catalyzed coupling reactions to construct the cyclopropane ring. This method significantly improved the yield and reduced the number of synthetic steps compared to traditional protocols, demonstrating the potential of green chemistry in the synthesis of complex molecules.

The 1-2-(Morpholin-4-yl)phenylcyclopropane-1-carbonitrile has also been evaluated for its biological activity in preclinical models. In vitro assays have shown that this compound exhibits cytotoxic effects against various cancer cell lines, including breast cancer and lung cancer cell lines. The cyano group is believed to play a critical role in these effects by interfering with cellular metabolic pathways. Additionally, the morpholin-4-yl substituent may contribute to the compound's ability to modulate signaling pathways associated with cell proliferation and apoptosis.

Current research efforts are exploring the mechanism of action of 1-2-(Morpholin-4-yl)phenylcyclopropane-1-carbonitrile in more detail. A 2024 study published in Journal of Medicinal Chemistry reported that this compound selectively inhibits the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in malignant tumors. This finding suggests that 1-2-(Morpholin-4-yl)phenylcyclopropane-1-carbonitrile could serve as a potential therapeutic agent for cancers with mutations in the PI3K or AKT genes. The study also emphasized the importance of structure-activity relationship (SAR) analysis in optimizing the compound's potency and selectivity.

Another area of interest is the pharmacokinetic profile of 1-2-(Morpholin-4-yl)phenylcyclopropane-1-carbonitrile. Researchers are investigating its absorption, distribution, metabolism, and excretion (ADME) properties to determine its potential as a drug candidate. Preliminary data suggests that the compound has moderate oral bioavailability, which is essential for its development as an orally administered medication. The cyano group may influence the compound's metabolic stability, while the phenyl ring could affect its interaction with plasma proteins.

Despite its promising properties, the 1-2-(Morpholin-4-yl)phenylcyclopropane-1-carbonitrile still faces challenges in its development. One of the main concerns is its potential for toxicity. While in vitro studies have shown low cytotoxicity to normal cells, further in vivo experiments are needed to assess its safety profile. Additionally, the synthetic scalability of the compound remains a challenge, as the cyclopropane ring synthesis requires precise conditions to avoid side reactions.

Future research directions include the design of analogs with improved therapeutic profiles. For example, modifying the morpholin-4-yl substituent to enhance hydrophilicity or introducing additional functional groups to improve solubility could lead to more effective drug candidates. Computational modeling and virtual screening techniques are also being employed to predict the interactions of 1-2-(Morpholin-4-yl)phenylcyclopropane-1-carbonitrile with potential biological targets, thereby accelerating the drug discovery process.

In conclusion, 1-2-(Morpholin-4-yl)phenylcyclopropane-1-carbonitrile represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential therapeutic applications make it a promising candidate for further investigation. Continued research into its synthesis, mechanism of action, and pharmacokinetic profile will be crucial in determining its role as a potential therapeutic agent.